Cas no 2167596-68-9 (3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea)

• Product Name: 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea
• CAS No: 2167596-68-9
• MF: C₇H₁₅FN₂OS
• MW: 194.270203828812
• CID: 6526335
• PubChem ID: 165508071
• Update Time: 2025-06-07

3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea
• EN300-1274856
• 2167596-68-9

• Inchi： 1S/C7H15FN2OS/c1-6(11)2-4-9-7(12)10-5-3-8/h6,11H,2-5H2,1H3,(H2,9,10,12)
• InChI Key： HNESVGKZLMWNSY-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NCCC(C)O

Computed Properties

• Exact Mass: 194.08891244g/mol
• Monoisotopic Mass: 194.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea

3-(2-Fluoroethyl)-1-(3-Hydroxybutyl)thiourea: A Comprehensive Overview of CAS No. 2167596-68-9

3-(2-Fluoroethyl)-1-(3-hydroxybutyl)thiourea (CAS No. 2167596-68-9) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive fluorine and hydroxyl functional groups, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug development and medicinal chemistry.

The chemical structure of 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea consists of a thiourea core, which is a derivative of urea with a sulfur atom replacing one of the oxygen atoms. The presence of the fluoroethyl and hydroxybutyl substituents imparts specific chemical and biological properties to the molecule. The fluorine atom, known for its strong electronegativity, can influence the compound's reactivity and binding affinity to biological targets. Meanwhile, the hydroxyl group can enhance solubility and participate in hydrogen bonding, which is crucial for interactions with biomolecules.

In recent years, the study of fluorinated compounds has gained momentum due to their potential in improving drug efficacy and pharmacokinetic properties. Research has shown that the introduction of fluorine atoms can significantly alter the metabolic stability and bioavailability of drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of fluorine in enhancing the potency and selectivity of certain therapeutic agents. This aligns well with the structure of 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea, making it an attractive candidate for further investigation.

The thiourea moiety in 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea is also noteworthy. Thioureas have been extensively studied for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. They are known to interact with various enzymes and receptors, making them useful in the development of new therapeutic agents. For example, a recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that thioureas can inhibit specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases.

The combination of the thiourea core with the fluoroethyl and hydroxybutyl substituents in 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea may confer unique pharmacological properties. Preliminary studies have indicated that this compound exhibits promising activity against certain bacterial strains and may have potential as an antimicrobial agent. Additionally, its ability to form stable complexes with metal ions could be leveraged for developing new materials or catalysts.

In terms of synthesis, 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea can be prepared through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthetic route typically involves the formation of an intermediate thiourea derivative followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in various research applications.

The safety profile of 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea is another important aspect to consider. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound is relatively safe at low concentrations. However, as with any new chemical entity, thorough safety assessments are essential before it can be considered for clinical use or commercial applications.

In conclusion, CAS No. 2167596-68-9, or 3-(2-fluoroethyl)-1-(3-hydroxybutyl)thiourea, represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an exciting subject for further investigation. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new therapeutic agents and materials.